Cas no 152831-97-5 (Ethyl 4-cyano-2-oxobutyrate)

Ethyl 4-cyano-2-oxobutyrate structure
Ethyl 4-cyano-2-oxobutyrate structure
Product Name:Ethyl 4-cyano-2-oxobutyrate
CAS No:152831-97-5
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD01319626
CID:1075407
PubChem ID:15089956
Update Time:2025-04-20

Ethyl 4-cyano-2-oxobutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-2-oxobutyrate
    • ethyl 4-cyano-2-oxobutanoate
    • ETHYL4-CYANO-2-OXOBUTYRATE
    • DTXSID10568045
    • SCHEMBL1539082
    • NNGWXXJZRSLTDP-UHFFFAOYSA-N
    • AKOS006275883
    • 152831-97-5
    • DB-208924
    • ethyl 4-cyano-2-oxo-butanoate
    • MFCD01319626
    • MDL： MFCD01319626
    • Inchi： 1S/C7H9NO3/c1-2-11-7(10)6(9)4-3-5-8/h2-4H2,1H3
    • InChI Key： NNGWXXJZRSLTDP-UHFFFAOYSA-N
    • SMILES： O(C(C(CCC#N)=O)=O)CC

Computed Properties

  • Exact Mass: 155.05800
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.16000
  • LogP: 0.42238

Ethyl 4-cyano-2-oxobutyrate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 4-cyano-2-oxobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200952-1g
Ethyl 4-cyano-2-oxobutyrate
 152831-97-5 97%
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 ￡452.00 2022-03-01
Fluorochem
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 152831-97-5 97%
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 ￡745.00 2022-03-01
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 ￡1715.00 2022-03-01
abcr
AB360873-1 g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
1g
 €709.00 2023-04-26
abcr
AB360873-2 g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
2g
 €1118.50 2023-04-26
abcr
AB360873-1g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
1g
 €709.00 2025-02-15
abcr
AB360873-2g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
2g
 €1118.50 2025-02-15
abcr
AB360873-5g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
5g
 €2464.20 2025-02-15
abcr
AB360873-5 g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
5g
 €2464.20 2023-04-26
A2B Chem LLC
AE83806-1g
Ethyl 4-cyano-2-oxobutyrate
 152831-97-5 97%
1g
 $488.00 2024-04-20

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